Cas no 2227842-50-2 (rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227842-50-2
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 5825564
• PubChem ID: 165526806
• Update Time: 2025-10-21

rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid
• 2227842-50-2
• EN300-1454468

• Inchi： 1S/C12H14ClNO3/c1-17-11-4-7(2-3-10(11)13)8-5-14-6-9(8)12(15)16/h2-4,8-9,14H,5-6H2,1H3,(H,15,16)/t8-,9+/m0/s1
• InChI Key： LOHDFTSETPZMRT-DTWKUNHWSA-N
• SMILES： ClC1C=CC(=CC=1OC)[C@@H]1CNC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 255.0662210g/mol
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid

Rac-(3R,4S)-4-(4-Chloro-3-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 2227842-50-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure is characterized by a pyrrolidine ring, a five-membered cyclic secondary amine, which serves as a versatile scaffold for various bioactive compounds. The substituents attached to the pyrrolidine ring—specifically, the 4-chloro-3-methoxyphenyl group and the carboxylic acid group—contribute to its distinctive chemical and biological properties.

Recent studies have highlighted the importance of rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. The molecule's stereochemistry, particularly the (3R,4S) configuration, plays a crucial role in determining its pharmacokinetic properties and bioavailability. This stereochemical arrangement ensures optimal interactions with biological targets, making it a promising candidate for drug design.

The synthesis of rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid involves advanced organic chemistry techniques. One common approach is the asymmetric synthesis of the pyrrolidine ring using chiral catalysts or auxiliaries. This method ensures high enantioselectivity, which is essential for obtaining the desired stereochemistry. The substitution pattern on the phenyl ring—specifically, the chlorine and methoxy groups—can be introduced through various coupling reactions or directed metallation strategies. The carboxylic acid group is typically introduced via oxidation or hydrolysis of an appropriate precursor.

From a pharmacological perspective, rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid exhibits interesting biological activities. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and oxidative stress. These findings suggest potential applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the compound has shown promise as a modulator of ion channels, which could be exploited for developing novel analgesics or antiarrhythmic agents.

The structural versatility of rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid makes it an attractive candidate for further modification and optimization. Researchers are actively exploring analogs with altered substituents on both the pyrrolidine ring and the phenyl group to enhance potency and selectivity. For instance, replacing the chlorine atom with other electron-withdrawing or donating groups could significantly alter the molecule's pharmacodynamic properties.

In conclusion, rac-(3R,4S)-4-(4-chloro-3-methoxyphenyl)pyrrolidine-3-carboxylic acid represents a valuable addition to the arsenal of bioactive molecules available for drug discovery. Its unique structure, coupled with its promising biological activities, positions it as a key player in advancing therapeutic interventions across various disease areas. Continued research into its synthesis, pharmacokinetics, and biological effects will undoubtedly unlock new opportunities for leveraging this compound in clinical settings.